Cas no 885519-74-4 (Methyl 6-iodo-1H-indazole-4-carboxylate)

• Product Name: Methyl 6-iodo-1H-indazole-4-carboxylate
• CAS No: 885519-74-4
• MF: C₉H₇IN₂O₂
• MW: 302.068554162979
• MDL: MFCD07781391
• CID: 840449
• PubChem ID: 24728140
• Update Time: 2025-04-19

Methyl 6-iodo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-1H-indazole-4-carboxylate
• 6-Iodo-4-indazolecarboxylic acid methyl ester
• DTXSID20646202
• methyl6-iodo-1H-indazole-4-carboxylate
• PB15918
• 6-Iodo-4-indazolecarboxylic acid methyl ester
• 885519-74-4
• CS-0054848
• P10503
• A861809
• AKOS022173115
• DB-359554

• MDL： MFCD07781391
• Inchi： 1S/C9H7IN2O2/c1-14-9(13)6-2-5(10)3-8-7(6)4-11-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： ZOOMQLDJAAKYAR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C2C=NNC=2C=1

Computed Properties

• Exact Mass: 301.95523g/mol
• Monoisotopic Mass: 301.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.948±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),